Cas no 1692760-20-5 (2(1H)-Pyrimidinethione, 4-(3-thienyl)-6-(trifluoromethyl)-)

• Product Name: 2(1H)-Pyrimidinethione, 4-(3-thienyl)-6-(trifluoromethyl)-
• CAS No: 1692760-20-5
• MF: C₉H₅F₃N₂S₂
• MW: 262.274609327316
• MDL: MFCD16614712
• CID: 4781096
• Update Time: 2025-10-31

2(1H)-Pyrimidinethione, 4-(3-thienyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione, 4-(3-thienyl)-6-(trifluoromethyl)-

• MDL： MFCD16614712
• Inchi： 1S/C9H5F3N2S2/c10-9(11,12)7-3-6(13-8(15)14-7)5-1-2-16-4-5/h1-4H,(H,13,14,15)
• InChI Key： QTIUOWUWWMQXRH-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C(F)(F)F)=CC(C2C=CSC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones

Additional information on 2(1H)-Pyrimidinethione, 4-(3-thienyl)-6-(trifluoromethyl)-

Comprehensive Overview of 2(1H)-Pyrimidinethione, 4-(3-thienyl)-6-(trifluoromethyl)- (CAS No. 1692760-20-5)

The compound 2(1H)-Pyrimidinethione, 4-(3-thienyl)-6-(trifluoromethyl)- (CAS No. 1692760-20-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a pyrimidinethione core, a 3-thienyl substituent, and a trifluoromethyl group, this compound exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its applications as a building block for small-molecule inhibitors and bioactive intermediates.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The presence of the CF3 group in CAS No. 1692760-20-5 aligns with this trend, making it a valuable candidate for medicinal chemistry applications. Additionally, the thienyl moiety contributes to its electronic properties, which are critical for structure-activity relationship (SAR) studies in kinase and enzyme inhibition.

The synthesis of 4-(3-thienyl)-6-(trifluoromethyl)-2(1H)-pyrimidinethione often involves multi-step reactions, including condensation and cyclization processes. Its molecular weight and logP value are key parameters for researchers optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles in preclinical development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability.

From an industrial perspective, CAS 1692760-20-5 is explored for its role in crop protection chemicals, leveraging its heterocyclic framework to target specific pests. The agrochemical sector values such derivatives for their potential to improve pesticide efficacy while minimizing environmental impact. This dual applicability in pharma and agro sectors underscores its versatility.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability and ecotoxicological data are under scrutiny to ensure compliance with REACH and other global standards. Computational tools like QSAR modeling help predict its environmental fate, addressing growing concerns about green chemistry and sustainable practices.

In summary, 2(1H)-Pyrimidinethione, 4-(3-thienyl)-6-(trifluoromethyl)- represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, material science, and agrochemical development highlights its multidisciplinary relevance. As research progresses, this compound may unlock new pathways for therapeutic agents and smart materials, solidifying its place in the scientific landscape.